Cas no 34653-48-0 (4-Isothiazoleglycine)

• Product Name: 4-Isothiazoleglycine
• CAS No: 34653-48-0
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 2709936
• Update Time: 2023-08-07

4-Isothiazoleglycine Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1,2-thiazol-4-yl)acetic acid
• 4-Isothiazoleglycine
• alpha-Amino-4-isothiazolylacetic acid
• Amino(1,2-thiazol-4-yl)acetic acid
• 4-Isothiazoleacetic acid, alpha-amino-

• Inchi： 1S/C5H6N2O2S/c6-4(5(8)9)3-1-7-10-2-3/h1-2,4H,6H2,(H,8,9)
• InChI Key： JWVOSCWQPDNXGF-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(C(=O)O)N

Computed Properties

• Exact Mass: 158.015
• Monoisotopic Mass: 158.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.552
• Boiling Point: 268.6°C at 760 mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.67